1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine, trifluoroacetic acid
Overview
Description
The compound is a derivative of 2H-1,2,3-triazole, which is a class of heterocyclic compounds . The 2H-1,2,3-triazole structure consists of a five-membered ring with two carbon atoms and three nitrogen atoms . The presence of the bromo and methyl groups, as well as the methanamine and trifluoroacetic acid moieties, suggest that this compound could have unique properties and reactivity .
Synthesis Analysis
While the specific synthesis of “1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine, trifluoroacetic acid” is not detailed in the sources, there are general methods for synthesizing 2H-1,2,3-triazoles . For instance, triazoles can be synthesized via a three-component coupling reaction of unactivated terminal alkynes, allyl carbonate, and trimethylsiyl azide under Pd(0)-Cu(I) bimetallic catalysis .Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name. It likely contains a 2H-1,2,3-triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms . This ring is substituted at the 5-position with a bromine atom and at the 2-position with a methyl group . Attached to the 1-position of the ring is a methanamine group .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine, trifluoroacetic acid' involves the reaction of 5-bromo-2-methyl-2H-1,2,3-triazole with formaldehyde followed by reduction with sodium borohydride to obtain 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanol. This intermediate is then reacted with ammonia to obtain the final product in the form of its trifluoroacetic acid salt.", "Starting Materials": ["5-bromo-2-methyl-2H-1,2,3-triazole", "formaldehyde", "sodium borohydride", "ammonia", "trifluoroacetic acid"], "Reaction": ["Step 1: Reaction of 5-bromo-2-methyl-2H-1,2,3-triazole with formaldehyde in the presence of a suitable catalyst to obtain 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanol.", "Step 2: Reduction of 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanol with sodium borohydride in a suitable solvent to obtain 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine.", "Step 3: Reaction of 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine with ammonia in a suitable solvent to obtain the final product in the form of its trifluoroacetic acid salt."] } | |
CAS RN |
2648957-14-4 |
Molecular Formula |
C6H8BrF3N4O2 |
Molecular Weight |
305.1 |
Purity |
95 |
Origin of Product |
United States |
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